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Compound of Interest

Compound Name: 5-Methoxy-2-methylpyrimidine

CAS No.: 1782399-94-3

Cat. No.: B3110092

Get Quote

Part 1: Executive Summary & Physicochemical
Profile
5-Methoxy-2-methylpyrimidine (CAS: 18457-46-8) is a functionalized pyrimidine derivative

widely utilized as a fragment in medicinal chemistry and a building block in agrochemical

synthesis. Its solubility profile is governed by the interplay between the lipophilic

methyl/methoxy substituents and the polarizable pyrimidine core.

Unlike hydrophilic aminopyrimidines, this compound lacks hydrogen bond donors, resulting in

moderate aqueous solubility that is relatively pH-independent at physiological conditions. This

guide provides the calculated physicochemical framework and the gold-standard protocols for

experimental validation.

Physicochemical Properties Table
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Property Value / Prediction Confidence
Relevance to
Solubility

Molecular Formula C₆H₈N₂O High Stoichiometry

Molecular Weight 124.14 g/mol High Diffusion coefficient

Physical State Low-melting Solid / Oil High
Dissolution kinetics

(lattice energy)

LogP (Calc) 1.1 – 1.3 Med-High
Lipophilicity indicator

(Moderate)

pKa (Calc) 2.2 ± 0.3 (N1/N3) Med

Basic center;

protonates only at low

pH

H-Bond Donors 0 High
Limits water

interaction

H-Bond Acceptors 3 (2 N, 1 O) High
Facilitates solvation

via water H-bonding

Predicted Solubility 10 – 50 mg/mL (pH 7) Est.[1]
Moderate solubility

range

Part 2: Solubility Mechanics & Theoretical Analysis
Structural Determinants of Solubility
The aqueous solubility of 5-Methoxy-2-methylpyrimidine is dictated by three competing

molecular forces:

Crystal Lattice Energy (Enthalpic Penalty): As a likely low-melting solid (or oil), the energy

required to disrupt intermolecular forces is low, favoring dissolution.

Hydrophobic Effect (Entropic Penalty): The 2-methyl and 5-methoxy groups create a

hydrophobic surface area that disrupts the water network, imposing an entropic cost.

Solvation (Enthalpic Gain): The pyrimidine nitrogens and the methoxy oxygen act as

hydrogen bond acceptors. Water molecules can donate hydrogen bonds to these sites,
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stabilizing the solute.

pH Dependence (Ionization Profile)
The pyrimidine ring is a weak base.

pH < 2.0: The ring nitrogens protonate (

), drastically increasing solubility due to ionic dipole-dipole interactions.

pH > 3.0: The molecule exists predominantly as a neutral species (

). Solubility plateaus and becomes intrinsic (

).

Diagram: Solubility Equilibrium & Solvation
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Caption: Equilibrium dynamics showing the transition from solid phase to neutral and

protonated aqueous species.

Part 3: Experimental Protocols (Validation)
Since specific literature values for this intermediate are often proprietary, the following Self-

Validating Protocol is the industry standard for determining its thermodynamic solubility.
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Method: Shake-Flask Solubility with HPLC-UV
Quantitation
Objective: Determine the thermodynamic equilibrium solubility (

) at 25°C in pH 7.4 buffer.

Reagents & Equipment
Compound: 5-Methoxy-2-methylpyrimidine (>98% purity).[2]

Media: 50 mM Phosphate Buffer (pH 7.4).

Standard: DMSO stock solution (10 mM).

Equipment: Orbital shaker, Centrifuge (15,000 x g), HPLC-UV/DAD.

Step-by-Step Workflow
Supersaturation:

Weigh ~5 mg of compound into a 1.5 mL microcentrifuge tube.

Add 500 µL of pH 7.4 buffer. (Targeting 10 mg/mL theoretical max).

Check: If solution is clear immediately, add more solid until a suspension persists.

Equilibration:

Incubate on an orbital shaker (500 rpm) at 25°C for 24 hours.

Why: 24h ensures thermodynamic equilibrium is reached, overcoming slow dissolution

kinetics of crystalline forms.

Phase Separation:

Centrifuge at 15,000 x g for 10 minutes to pellet undissolved solid.

Critical: Ensure supernatant is free of micro-particles (Tyndall effect check) to avoid false

positives.
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Quantification (HPLC-UV):

Carefully aspirate supernatant and dilute 1:10 and 1:100 with Mobile Phase

(Water/Acetonitrile).

Inject onto HPLC (C18 Column, Gradient 5-95% ACN).

Calculate concentration against a 5-point calibration curve prepared from the DMSO

stock.

Diagram: Experimental Workflow
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Caption: Standardized Shake-Flask workflow for thermodynamic solubility determination.
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Part 4: Applications & Implications
Drug Discovery Context

Fragment-Based Drug Design (FBDD): 5-Methoxy-2-methylpyrimidine is an ideal

"fragment" due to its low molecular weight (<200 Da) and moderate lipophilicity. Its solubility

allows for high-concentration screening (10-100 mM in DMSO/Buffer) required for NMR or

SPR binding assays.

Metabolic Stability: The 2-methyl group blocks the metabolically vulnerable C2 position, while

the 5-methoxy group modulates electron density, potentially reducing oxidative clearance

compared to unsubstituted pyrimidines.

Formulation Strategy
If the intrinsic solubility (

) proves insufficient (< 1 mg/mL) for a specific application, the following strategies are
recommended based on its structure:

Salt Formation: Not recommended. The pKa (~2.[3]2) is too low to form stable salts with

pharmaceutically acceptable acids (counter-ions would dissociate in water).

Cosolvents: High solubility is expected in PEG-400, Propylene Glycol, or Ethanol due to the

compound's LogP ~1.2.

Cyclodextrins: The methoxy-methyl substitution pattern fits well into the hydrophobic cavity of

-Cyclodextrin (HP-

-CD), which can enhance apparent solubility by 10-50 fold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Amino-2-methyl-5-pyrimidinemethanamine | C6H10N4 | CID 66762 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemscene.com [chemscene.com]

3. 2,4-Dichloro-5-methoxypyrimidine | 19646-07-2 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Aqueous Solubility of 5-Methoxy-2-methylpyrimidine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3110092/docs#aqueous-solubility-of-5-methoxy-2-
methylpyrimidine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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